Cas no 937604-65-4 (3-Chloro-2-(4-methoxyphenoxy)phenylamine)

• Product Name: 3-Chloro-2-(4-methoxyphenoxy)phenylamine
• CAS No: 937604-65-4
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 4720599
• Update Time: 2025-10-30

3-Chloro-2-(4-methoxyphenoxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(4-METHOXYPHENOXY)PHENYLAMINE
• 3-chloro-2-(4-methoxyphenoxy)aniline
• 3-Chloro-2-(4-methoxyphenoxy)phenylamine

• Inchi： 1S/C13H12ClNO2/c1-16-9-5-7-10(8-6-9)17-13-11(14)3-2-4-12(13)15/h2-8H,15H2,1H3
• InChI Key： XEPNLBBKBLCDCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1C=CC(=CC=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.8±42.0 °C at 760 mmHg
• Flash Point: 164.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-2-(4-methoxyphenoxy)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-2-(4-methoxyphenoxy)phenylamine

Comprehensive Overview of 3-Chloro-2-(4-methoxyphenoxy)phenylamine (CAS No. 937604-65-4): Properties, Applications, and Industry Insights

3-Chloro-2-(4-methoxyphenoxy)phenylamine (CAS No. 937604-65-4) is a specialized organic compound with a unique molecular structure, combining a chloro-substituted phenyl ring with a methoxyphenoxy moiety. This amine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The compound's chemical formula C₁₃H₁₂ClNO₂ and molecular weight of 249.69 g/mol make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery pipelines.

Recent advancements in heterocyclic chemistry have highlighted the importance of 3-Chloro-2-(4-methoxyphenoxy)phenylamine as a precursor for small molecule therapeutics. Its structural features – including the electron-donating methoxy group and chloro substituent – create optimal electronic distribution for interactions with biological targets. Researchers are particularly interested in its potential applications for kinase inhibition, with several patent filings referencing derivatives of this compound for cancer research applications. The compound's logP value (predicted at 3.2) suggests favorable membrane permeability, a critical factor in drug development.

The synthesis of 937604-65-4 typically involves multi-step organic transformations, including Ullmann-type coupling reactions between appropriate halophenols and methoxyphenol derivatives, followed by selective amination. Current process optimization efforts focus on improving atom economy and reducing heavy metal catalysts in line with green chemistry principles. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

From a market perspective, demand for 3-Chloro-2-(4-methoxyphenoxy)phenylamine has grown steadily, particularly from contract research organizations (CROs) and drug discovery platforms. The compound's price per gram varies significantly based on quantity and purity specifications, with custom synthesis services offering tailored derivatives for specific research needs. Regulatory compliance documentation, including certificates of analysis (CoA) and material safety data sheets (MSDS), are readily available from reputable suppliers to support research and development activities.

Emerging applications in material science have expanded the utility of CAS 937604-65-4 beyond life sciences. Its aromatic amine functionality makes it a candidate for polymeric materials and liquid crystal displays (LCDs). Recent studies explore its incorporation into organic semiconductors, where the methoxyphenoxy group enhances charge transport properties. These developments align with growing interest in sustainable electronics and biodegradable materials – key focus areas in contemporary materials chemistry research.

Quality control protocols for 3-Chloro-2-(4-methoxyphenoxy)phenylamine emphasize impurity profiling using advanced chromatographic techniques. Common byproducts include dimerization products and dechlorinated analogs, which are carefully monitored to ensure batch-to-batch consistency. The compound demonstrates good storage stability under inert atmospheres at controlled temperatures, though precautions against oxidative degradation are recommended for long-term storage.

Future research directions for 937604-65-4 derivatives may explore their potential in neurodegenerative disease therapeutics, given the structural similarities to known blood-brain barrier penetrants. Computational molecular docking studies suggest possible interactions with G-protein coupled receptors (GPCRs), opening new avenues for central nervous system (CNS) drug development. These applications position 3-Chloro-2-(4-methoxyphenoxy)phenylamine as a versatile scaffold in modern medicinal chemistry.

From an industrial synthesis standpoint, continuous flow chemistry approaches are being adapted for scale-up production of this compound, addressing the pharmaceutical industry's need for cost-effective manufacturing of specialty chemicals. These technological advancements complement growing demand for high-potency APIs (HPAPIs) and their intermediates in the global pharmaceutical market.